The seepage stability of rock and soil and the interaction between water, rock, and soil are important problems in hydropower engineering. The limits of fluid–solid coupling in the Particle Flow Code are addressed in this study by the proposal of an enhanced mesh generation algorithm based on an outsourced Voronoi polygon. The proposed algorithm divides the pipeline into real pipeline and virtual pipeline through active contact and inactive contact to better reflect the seepage process of fluid in the soil–rock mixture (SRM). During the course of a homogenous sample flow, it is utilized to examine changes in pore pressure and flow rate distribution. The results show that the improved algorithm can simulate 1D steady seepage well, and during the steady flow of the sample, the seepage law follows Darcy's law. The improved algorithm is applied to the study of heterogeneous seepage characteristics, and a discrete element seepage model of heterogeneous particles is established. From the aspects of pore water pressure, percolation field analysis and permeability coefficient of the SRM, the influence of the structural effect of the SRM on its percolation characteristics is analyzed. The results show that the unique organizational structure characteristics of the earth rock mixture lead to remarkable differences between its seepage characteristics and the seepage field and homogeneous materials. The results can offer theoretical backing for the investigation of seepage failure of a soil–rock-mixed slope under rainfall.

Dense suspensions are widespread in nature, manufacturing and process engineering. Particle-based simulations have proven to be an invaluable complement to experimental rheological characterisation, serving as a virtual rheometer that enables rapid exploration of parameter space and detailed scrutiny of microscopic dynamics. To maximise the utility of such simulations, it can be advantageous to exploit pre-existing, well-optimised, well-documented codes. Here we provide a simple description of how to use LAMMPS to study the rheology of dense, granular suspensions.

The accuracy of discrete element simulation is determined by simulation parameters. In this research, the parameters of coated maize particles were calibrated and verified using the discrete element method. The optimization object was to take the angle of repose at 27.05°, as determined by the physical test. The optimal contact parameters combination based on the discrete element method was obtained using the Plackett–Burman design, steepest ascent experiment, and Box–Behnken test methods. According to the findings, the static friction coefficient of maize particle–maize particle was 0.237, the rolling friction coefficient of maize particle–maize particle was 0.029, and the rolling friction coefficient of maize particle–aluminum alloy was 0.103. The verification test revealed a relative angle of repose inaccuracy of 0.22% between simulation and physical values. It was possible to get the velocity variation laws, and stability values of maize particles that were consistent with the physical situation. The variation tendency of values was compatible with the physical test when the velocity of the coated maize particles was stable, demonstrating the correctness and dependability of the calibrated parameters.

To understand the effect of grain size on the rock dynamic mechanical behaviors, dynamic semi-circular bending (SCB) experiments were carried out by means of a grain-based model based on particle flow code (PFC-GBM) with a split Hopkinson pressure bar (SHPB) system. Simulation results suggest that: (1) When the particle size is less than 0.75 mm, the strain rate presents a double-hump shape waveform; (2) the reflection coefficient rises linearly with increasing grain-to-particle size ratio, while the transmission coefficient remains constant; and (3) increasing grain-to-particle size ratio promotes the migration of particles in grains, resulting in the decrease in crack number and dynamic tensile strength. The results show the feasibility of PFC-GBM in studying the dynamics of crystalline rock, which can provide a reference for dynamic response analysis on the microscopic scale.

Much research has been performed for multiscale modeling and simulation of physical phenomena, but it is still a challenging task to effectively describe the evolution of failure across the interface between different spatial scales. Although molecular dynamics (MD) at nanoscale, smoothed molecular dynamics (SMD) at mesoscale and material point method (MPM) at micro- and macro-scales have been combined for multiscale simulations of different problems such as uniaxial tension, bending and plate ones, how to simulate the evolution of shear band across different scales remains to be an open issue. As a result, there is a lack of knowledge in objectively evaluating multiscale failure evolution in general. An effort is therefore made in this work to investigate how the shear banding could evolve between different scales with integrated MD and SMD in a single computational domain, which is verified via a convergence study. The interfacial effect on failure evolution is then explored for the future concurrent MD/SMD/MPM simulations of different physical phenomena under extreme loading conditions.

The bonding damage of the bolt-rock mass interface determines the stability of supported structures. To investigate the pull-out debonding characteristics of rockbolt, a rockbolt pull-out model considering the physical existence of ribs and the distribution of pre-cracks in cement mortar (rock like material) was established in this study using PFC2D software. Through theoretical analysis and numerical simulation, the influence of distributed cracks on the debonding characteristics of rockbolts, such as crack development, peak load, failure scheme, and contact forces between cement mortar particles and rockbolt, were investigated. Cracks asymmetrically distributed around the rockbolt were also examined. Results show that (1) With symmetrical prefabricated distributed cracks, the anti-pull load of the rockbolts has weak correlation with the uniaxial compressive strength (UCS) of the standard specimen. (2) The peak load of rockbolt-cement mortar with symmetrical prefabricated crack depend on the strength of cement mortar in direct contact with the rockbolt and the overall strength of the coupled cement mortar, which is related to the size, number and distribution of cracks, so is the failure mode. The pull-out stiffness reduces with decreasing model’s pull-out bearing capacity. (3) For the normal contact force, its value and overall distribution direction have a positive correlation with that of the rockbolt load. For the shear contact force, its value has a positive correlation with that of the bolt load, but its overall distribution direction has a weak correlation with that of the bolt load. (4) With asymmetrical pre-cracks, the overall strength and the failure characteristics of the rockbolt-cement mortar are predominantly determined by the strength and crack characteristics of the weaker side (i.e., with more or larger cracks), as revealed by the analysis of crack distribution and contact force at failure. The asymmetrical distribution of the cracks also introduces asymmetry in the crack development, with new cracks growing faster along the stronger side of the cement mortar.

Slope instability failure is a large deformation problem. Traditional numerical methods and limit equilibrium methods are difficult to characterize the whole process of failure, resulting in unclear analysis of instability mechanism. A meshless method, smoothed particle hydrodynamics (SPH) method, is used to establish a numerical model of soil deformation and failure by adopting Drucker-Prager yield criteria to characterize the mechanical properties of soil. The validity of the model is verified by shear test, biaxial compression test and soil self-weight test. The damping coefficient and improved stress normalization algorithm are introduced to optimize the slope stress distribution and overcome the short-scale noise problem. Finally, the numerical simulation of the whole process of slope progressive instability failure is realized. On this basis, the tolerance is adopted. Based on the displacement mutation criterion, an improved SPH safety factor algorithm is adopted to calculate the slope safety factor and compared with the results of finite element software. The results show that SPH can effectively characterize the whole process of progressive failure of soil slope instability and overcome the shortcomings of non-convergence in the study of soil material deformation and failure by traditional numerical methods. At the same time, the improved SPH safety factor discrimination method overcomes the shortcomings of the fixed reduction coefficient algorithm and improves the calculation efficiency of the safety factor based on the meshless theory. The research results can provide a new method and idea for studying the disaster range and stability analysis of slope failure.

Seepage-induced failures in granular soils pose a potential hazard for geotechnical engineering, but the types and mechanisms of seepage failures have not been fully clarified. In this paper, the mass fractal dimensions of testing soils were used to describe the cumulative mass distribution of particles, which was closely related to the uniformity coefficient, fine content, porosity, dry density and permeability coefficient. A series of hydraulic tests were performed to show seepage failure behaviors of sandy gravels, coarse sands and fine sands. By linking the mass fractal dimension to the critical hydraulic gradient, a zone segmentation approach for seepage failure types was proposed to distinguish seepage failures, including piping, suffosion and heave. Piping failure originates from internal instabilities in inhomogeneous soils and has been observed in sandy gravel samples. Suffosion occurs in coarse sand samples due to external and internal erosion of loose particles. Heave failure is dominated by fine content and has been observed in fine sand samples. By comparing the changes in the mass fractal dimension before and after seepage failure, it is feasible to predict piping failure in sandy gravels and suffosion in loose coarse sands, while it is almost impossible to predict heave failure in fine sands.

In the field of smart materials, microencapsulated self-healing technology has received a lot of attention in recent years. However, the existing microcapsule preparation techniques continue to have difficulties controlling the structural parameters of microcapsules at the microscopic scale, and there are difficulties in investigating the mechanical properties of microcapsules based on a single structural parameter experimentally. In addition, the commonly used Finite Element Method (FEM) also has significant limitations in investigating dynamic damage problems in non-homogeneous, discontinuous materials. To address the aforementioned issues, the Discrete Element Method (DEM) is used to create a numerical model of a single microcapsule. The reliability and feasibility of the discrete element model are demonstrated by utilizing the microcapsule's mechanical intrinsic model and experiments. Further, the discrete element models are employed to analyze the influence of microcapsule structure/material parameters on the crack resistance and fracturability of a single microcapsule, discuss the micromechanics of the microcapsule damage process, and predict the rupture mode and rupture location of a single microcapsule. It is shown that (1) the larger the wall thickness and smaller the diameter of the microcapsule, the stronger the deformation resistance of the microcapsule, but the rupture load and nominal rupture stress increase linearly with the increase of wall thickness and decrease nonlinearly with the increase of diameter; (2) the maximum stress field during compression of small deformation microcapsules occurs in the polar region, and the initial scattered damage appears in the polar region, also the scattered damage gradually develop into one or more main cracks along the meridian and (3) large deformation microcapsule compression through three stages of elastic deformation, plastic deformation and hardening, and gradually occur three kinds of the morphology of "spherical", "drum-shaped" and "butterfly-shaped", while rupture after producing scattered cracks and fragments in the near-polar region.

Improving the accuracy and convergence rate of the smoothed particle hydrodynamics (SPH) method is still one of the challenges that researchers are trying to achieve. In this research, the first- and second-order convergence schemes have been used for the first and second spatial derivatives, respectively, in continuity and linear momentum conservation equations to increase accuracy and convergence rate. These schemes have been implemented in the open-source code of DualSPHysics, one of the prominent and powerful software of the SPH to calculate the particle velocity and pressure of the Taylor–Green vorticity benchmark problem. Both the standard and the improved solvers were evaluated with the same numerical settings, different particle spacing, and Reynolds numbers of 100 and 1000 with the same dimensionless time. Up to three orders of magnitude improvement in the accuracy were achieved in the results of the improved solver, as well as a significant increase in convergence rate.